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Compound of Interest

6-(Hydroxymethyl)-4-
Compound Name:
phenylchroman-2-ol

Cat. No. B3030813

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive searches for specific, experimentally-derived spectroscopic data (*H
NMR, 3C NMR, IR, Mass Spectrometry) and a detailed, validated synthetic protocol for 6-
(Hydroxymethyl)-4-phenylchroman-2-ol (CAS 959624-24-9) did not yield explicit results in
the public domain. This guide, therefore, provides a comprehensive overview based on
available information for structurally related compounds and general synthetic methodologies
for the chroman scaffold. Spectroscopic data for the closely related analogue, 6-Methyl-4-
phenylchroman-2-ol, is presented for comparative purposes.

Introduction

6-(Hydroxymethyl)-4-phenylchroman-2-ol is a heterocyclic organic compound belonging to
the chroman class. The chroman skeleton is a core structure in a variety of biologically active
molecules, including tocopherols (Vitamin E) and flavonoids. The presence of a hydroxymethyl
group at the 6-position and a phenyl group at the 4-position suggests its potential as a versatile
intermediate in the synthesis of more complex pharmaceutical agents. This document aims to
provide a foundational understanding of its likely spectroscopic characteristics and a plausible
synthetic approach.

Proposed Synthetic Pathway
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A feasible synthetic route to 6-(Hydroxymethyl)-4-phenylchroman-2-ol can be
conceptualized through a multi-step process, starting from a commercially available substituted
phenol. The following diagram illustrates a potential synthetic pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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